Cas no 59038-57-2 (Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-)

• Product Name: Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-
• CAS No: 59038-57-2
• MF: C₁₅H₁₂ClN₃O₆
• MW: 365.725282669067
• CID: 340077
• PubChem ID: 12259176
• Update Time: 2025-04-19

Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-
• 2-chloro-1,3-dinitro-5-[2-(4-nitrophenyl)propan-2-yl]benzene
• DTXSID70482798
• 59038-57-2

• Inchi： 1S/C15H12ClN3O6/c1-15(2,9-3-5-11(6-4-9)17(20)21)10-7-12(18(22)23)14(16)13(8-10)19(24)25/h3-8H,1-2H3
• InChI Key： FWNXUCXDKHQBRR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1[N+](=O)[O-])C(C)(C)C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 365.04156
• Monoisotopic Mass: 365.0414628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42